Cas no 2813-23-2 (1-(4-methoxyphenyl)-2-methylsulfinylethanone)

• Product Name: 1-(4-methoxyphenyl)-2-methylsulfinylethanone
• CAS No: 2813-23-2
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 1433577
• PubChem ID: 11009250
• Update Time: 2025-04-20

1-(4-methoxyphenyl)-2-methylsulfinylethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-2-methylsulfinylethanone
• CTK8H9884
• Methyl-p-methoxyphenacyl-sulfoxid
• SureCN11080998
• Methyl-&lt
• 2-oxo-2-anisyl-aethyl&gt
• -sulfoxyd
• 2-(4-methoxyphenyl)-2-oxoethyl methyl sulfoxide
• AKOS013966402
• 4'-Methoxy-2-(methylsulfinyl)acetophenone
• CTK8H9884; Methyl-p-methoxyphenacyl-sulfoxid; SureCN11080998; Methyl-< 2-oxo-2-anisyl-aethyl> -sulfoxyd; 2-(4-methoxyphenyl)-2-oxoethyl methyl sulfoxide; AKOS013966402; 4'-Methoxy-2-(methylsulfinyl)acetophenone;
• SCHEMBL11080998
• DTXSID00451730
• 2813-23-2
• omega-(methylsulfinyl)-p-methoxyacetophenone
• 2-(Methanesulfinyl)-1-(4-methoxyphenyl)ethan-1-one

• Inchi： 1S/C10H12O3S/c1-13-9-5-3-8(4-6-9)10(11)7-14(2)12/h3-6H,7H2,1-2H3
• InChI Key： JLQCSEVYGUTSOK-UHFFFAOYSA-N
• SMILES： S(C)(CC(C1C=CC(=CC=1)OC)=O)=O

Computed Properties

• Exact Mass: 212.05076
• Monoisotopic Mass: 212.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones